Cas no 3130-19-6 (Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate)

Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate Properties

Names and Identifiers

• Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate
• Poly[(2-oxiranyl)-1,2-cyclohexanediol] 2-ethyl-2-(hydroxymethyl)-1,3-propanediol ether (3:1)
• Bis((3,4-epoxycyclohexyl)methyl)adipate
• BIS(3,4-EPOXYCYCLOHEXYLMETHYL) ADIPATE
• hexanedioicacid,bis(7-oxabicyclo(4.1.0)hept-3-ylmethylester
• Hexanedioicacid,bis(7-oxabicyclo[4.1.0]hept-3-ylmethyl)ester
• Bis((3,4-epoxycyclohexyl)methyl)adipat
• Syna Epoxy 28
• UVR 6128
• ERL 4299
• bis(7-oxabicyclo[4.1.0]heptan-4-ylmethyl) hexanedioate
• CER4299
• bis[(3,4-epoxycyclohexyl)methyl]adipate
• BIS((3,4-EPOXYCYCLOHEXYL) METHYL)ADIPATE(UVR-6128)
• EINECS 221-518-5
• Hexanedioic acid,1,6-bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl) ester
• Hexanedioic acid,bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl) ester
• hexanedioic acid, bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl ester
• hexanedioic acid, bis(7-oxabicyclo[4.1.0]hept-3-ylmethyl) ester
• Hexanedioic acid,bis(7-oxabicyclo [4.1.0]hept-3-ylmethyl)ester
• DTXSID5051997
• C20H30O6
• W-109866
• CS-0138539
• 7-OXABICYCLO(4.1.0)HEPTANE-3-METHANOL, ADIPATE (2:1)
• 3006WLL1W8
• 68924-34-5
• TTA-26
• FT-0649562
• Bis((7-oxabicyclo[4.1.0]heptan-3-yl)methyl) adipate
• DS-4148
• Hexanedioic acid, 1,6-bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl) ester
• di(3,4-epoxycyclohexylmethyl) adipate
• Hexanedioic acid, bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl) ester
• bis-(3,4-epoxycyclohexylmethyl) adipate
• AKOS015839642
• ADIPIC ACID, DIESTER WITH 7-OXABICYCLO(4.1.0)HEPTANE-3-METHANOL
• SCHEMBL74885
• Q18018782
• 3130-18-5
• Bis((3,4-epoxycyclohexyl)methyl) adipate
• MFCD00191811
• NS00020635
• bis[(3,4-Epoxycyclohexyl)methyl] adipate
• bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) hexanedioate
• CIS-2-BENZYLAMINOMETHYL-1-CYCLOHEXANOLHYDROCHLORIDE
• UNII-3006WLL1W8
• 3130-19-6
• 1,6-bis({7-oxabicyclo[4.1.0]heptan-3-yl}methyl) hexanedioate
• Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate
• DB-007291
• Bis(3,4-epoxycyclohexylmethyl)adipate
• DJUWPHRCMMMSCV-UHFFFAOYSA-N
• 1,6-bis({7-oxabicyclo[4.1.0]heptan-3-ylmethyl}) hexanedioate
• 2,2-bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl)hexanedioate
• +Expand

• MDL： MFCD00191811
• InChIKey： DJUWPHRCMMMSCV-UHFFFAOYSA-N
• Inchi： 1S/C20H30O6/c21-19(23-11-13-5-7-15-17(9-13)25-15)3-1-2-4-20(22)24-12-14-6-8-16-18(10-14)26-16/h13-18H,1-12H2
• SMILES： O=C(OCC1CC2OC2CC1)CCCCC(OCC3CC4OC4CC3)=O

Computed Properties

• Exact Mass: 366.204239g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 366.204239g/mol
• Monoisotopic Mass: 366.204239g/mol
• Topological Polar Surface Area: 77.7Ų
• Heavy Atom Count: 26
• Complexity: 474
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.76820
• PSA: 77.66000
• Refractive Index: n20/D 1.493(lit.)
• Boiling Point: 474.2°C at 760 mmHg
• Flash Point: 113 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.149

Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate Security Information

• RTECS：MO1880550
• WGK Germany：2
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R22; R36
• Dangerous goods sign： Xn
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： R22;R36
• Signal Word：Warning

Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%